(3R)-3-(morpholine-4-carbonyl)-1,4'-bipiperidine dihydrochloride
Overview
Description
(3R)-3-(morpholine-4-carbonyl)-1,4'-bipiperidine dihydrochloride, or (3R)-MBCBP-DHC, is a novel dihydrochloride salt of the morpholine-4-carbonyl-1,4'-bipiperidine (MBCBP) molecule. It is a synthetically produced compound that has been used in various scientific research applications, including drug design and drug discovery. This introduction will provide an overview of (3R)-MBCBP-DHC, including a description of its chemical structure and synthesis method, as well as its scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and potential future directions.
Scientific Research Applications
((3R)-3-(morpholine-4-carbonyl)-1,4'-bipiperidine dihydrochloride)-MBCBP-DHC has been used in various scientific research applications, including drug discovery and design. It has been used to synthesize molecular libraries for high-throughput screening, which is a process used to identify potential drug candidates. It has also been used to synthesize novel compounds for drug development and as a starting material for the synthesis of other compounds. Additionally, ((3R)-3-(morpholine-4-carbonyl)-1,4'-bipiperidine dihydrochloride)-MBCBP-DHC has been used to synthesize compounds for use in structural biology, as well as for drug delivery and targeting.
Mechanism of Action
The mechanism of action of ((3R)-3-(morpholine-4-carbonyl)-1,4'-bipiperidine dihydrochloride)-MBCBP-DHC is not fully understood. However, it is believed that the molecule binds to the active site of a target protein, which then alters the structure of the protein and its function. This binding of the molecule to the active site of the protein can either activate or inhibit the protein's activity.
Biochemical and Physiological Effects
The biochemical and physiological effects of ((3R)-3-(morpholine-4-carbonyl)-1,4'-bipiperidine dihydrochloride)-MBCBP-DHC are not well understood. However, it has been suggested that the molecule may have an effect on the activity of certain enzymes, such as cytochrome P450 enzymes, which are involved in drug metabolism. Additionally, it has been suggested that the molecule may have an effect on the activity of certain neurotransmitters, such as serotonin and dopamine.
Advantages and Limitations for Lab Experiments
((3R)-3-(morpholine-4-carbonyl)-1,4'-bipiperidine dihydrochloride)-MBCBP-DHC has several advantages and limitations for lab experiments. One advantage is that it is a synthetically produced compound, which makes it easier to obtain and use in experiments. Additionally, the compound is relatively stable, which makes it easier to store and use for long periods of time. However, the compound is also relatively expensive, which can be a limitation for some experiments. Additionally, the compound is not water soluble, which can make it difficult to use in aqueous solutions.
Future Directions
There are a number of potential future directions for ((3R)-3-(morpholine-4-carbonyl)-1,4'-bipiperidine dihydrochloride)-MBCBP-DHC. One potential direction is to further investigate its mechanism of action and biochemical and physiological effects. Additionally, further research could be done to identify potential drug candidates that could be synthesized using the compound. Additionally, further research could be done to optimize the synthesis process, as well as to identify potential new applications for the compound. Finally, further research could be done to identify potential new derivatives of the compound that could be used for various purposes.
Synthesis Methods
((3R)-3-(morpholine-4-carbonyl)-1,4'-bipiperidine dihydrochloride)-MBCBP-DHC is synthesized by a two-step process, beginning with the synthesis of the parent molecule, MBCBP. MBCBP is synthesized through a nucleophilic substitution reaction between morpholine and 1,4'-dibromobipiperidine. This reaction is catalyzed by a base, such as potassium carbonate, and yields a crude product that is then purified by recrystallization. The second step involves the conversion of the MBCBP molecule into its dihydrochloride salt, ((3R)-3-(morpholine-4-carbonyl)-1,4'-bipiperidine dihydrochloride)-MBCBP-DHC. This is done by reacting MBCBP with hydrochloric acid, which produces a crude product that is then purified by recrystallization.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (3R)-3-(morpholine-4-carbonyl)-1,4'-bipiperidine dihydrochloride involves the reaction of 1,4'-bipiperidine with morpholine-4-carbonyl chloride, followed by reduction and salt formation.", "Starting Materials": [ "1,4'-bipiperidine", "morpholine-4-carbonyl chloride", "sodium borohydride", "hydrochloric acid", "water" ], "Reaction": [ "1. Dissolve 1,4'-bipiperidine in dichloromethane.", "2. Add morpholine-4-carbonyl chloride to the solution and stir for 2 hours at room temperature.", "3. Add sodium borohydride to the reaction mixture and stir for 4 hours at room temperature.", "4. Add hydrochloric acid to the reaction mixture to adjust the pH to 2-3.", "5. Extract the product with dichloromethane.", "6. Dry the organic layer with anhydrous sodium sulfate.", "7. Concentrate the organic layer under reduced pressure.", "8. Dissolve the residue in water and add hydrochloric acid to form the dihydrochloride salt.", "9. Filter the salt and dry under vacuum to obtain the final product." ] } | |
CAS RN |
591778-72-2 |
Molecular Formula |
C15H29Cl2N3O2 |
Molecular Weight |
354.3 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
